Cas no 1701780-67-7 (7-ethyl-6-methyl-2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 7-ethyl-6-methyl-2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1701780-67-7
• MF: C₁₀H₁₄F₃N₃
• MW: 233.23347234726
• CID: 6537676
• PubChem ID: 136838174
• Update Time: 2025-05-25

7-ethyl-6-methyl-2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-6-methyl-2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• 7-ethyl-6-methyl-2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 7-Ethyl-4,5,6,7-tetrahydro-6-methyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C10H14F3N3/c1-3-7-6(2)5-14-9-4-8(10(11,12)13)15-16(7)9/h4,6-7,14H,3,5H2,1-2H3
• InChI Key： VTVIEDRAEWNUIQ-UHFFFAOYSA-N
• SMILES： C12=CC(C(F)(F)F)=NN1C(CC)C(C)CN2

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 298.4±40.0 °C(Predicted)
• pka: 2.25±0.60(Predicted)

Additional information on 7-ethyl-6-methyl-2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

7-Ethyl-6-Methyl-2-(Trifluoromethyl)-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine: A Comprehensive Overview

The compound with CAS No. 1701780-67-7, known as 7-Ethyl-6-Methyl-2-(Trifluoromethyl)-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine, has garnered significant attention in the field of organic chemistry and drug discovery. This heterocyclic compound belongs to the pyrazolopyrimidine family, which has been extensively studied for its potential applications in medicinal chemistry. The structure of this compound is characterized by a pyrazolo[1,5-a]pyrimidine core with substituents at positions 2, 6, and 7. These substituents include a trifluoromethyl group at position 2, a methyl group at position 6, and an ethyl group at position 7. The combination of these substituents contributes to the unique chemical properties and biological activities of this compound.

Recent studies have highlighted the importance of pyrazolopyrimidines as potential leads for the development of kinase inhibitors. Kinases are enzymes that play a critical role in various cellular processes, including signal transduction and cell cycle regulation. Dysregulation of kinase activity has been implicated in numerous diseases, such as cancer and inflammatory disorders. The trifluoromethyl group at position 2 of this compound is particularly interesting due to its electron-withdrawing properties. This substituent can enhance the binding affinity of the molecule to kinase targets by stabilizing specific interactions within the active site.

The methyl group at position 6 and the ethyl group at position 7 contribute to the hydrophobicity and steric profile of the molecule. These features are crucial for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent advancements in computational chemistry have allowed researchers to model the interactions between this compound and its target kinases with unprecedented accuracy. For instance, molecular docking studies have revealed that the ethyl group at position 7 can form key van der Waals interactions with residues in the kinase active site.

In addition to its potential as a kinase inhibitor, this compound has also been explored for its role in other therapeutic areas. For example, preliminary studies suggest that it may exhibit anti-inflammatory properties by modulating cytokine production. The pyrazolo[1,5-a]pyrimidine core is known to possess inherent anti-inflammatory activity due to its ability to inhibit certain enzymes involved in inflammatory pathways.

The synthesis of 7-Ethyl-6-Methyl-2-(Trifluoromethyl)-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine involves a multi-step process that typically begins with the preparation of intermediate compounds. Recent research has focused on optimizing these synthetic routes to improve yield and reduce costs. For instance, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high purity levels.

From an analytical standpoint, this compound has been characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm the structural integrity of the molecule and provide insights into its conformational flexibility. The trifluoromethyl group's chemical shift in NMR spectra is particularly diagnostic for confirming its presence.

In terms of applications beyond drug discovery, this compound serves as a valuable building block for constructing more complex heterocyclic systems. Its modular structure allows chemists to explore various substitution patterns while maintaining core functionality. This versatility makes it an attractive candidate for combinatorial chemistry approaches aimed at discovering novel bioactive molecules.

Looking ahead, ongoing research is focused on elucidating the exact mechanism of action of this compound in biological systems. Understanding how it interacts with specific targets will be essential for optimizing its therapeutic potential. Additionally, efforts are underway to assess its safety profile through preclinical studies involving cellular assays and animal models.

In conclusion, CAS No. 1701780-67-7, or 7-Ethyl-6-Methyl-2-(Trifluoromethyl)-4H,5H,6H,7H-Pyrazolo[1,a]Pyrimidine, represents a promising lead compound in contemporary medicinal chemistry research. Its unique structural features and diverse biological activities make it a valuable asset for developing innovative therapeutic agents across multiple disease areas.